Cas no 878735-46-7 (1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 878735-46-7
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 5556892
• Update Time: 2025-11-07

1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-5-methyl-N-(2-methylsulfanylphenyl)triazole-4-carboxamide
• 1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H18N4O2S/c1-12-17(18(23)19-15-6-4-5-7-16(15)25-3)20-21-22(12)13-8-10-14(24-2)11-9-13/h4-11H,1-3H3,(H,19,23)
• InChI Key： UYFUTXKDVVQNPZ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C(C)=C(C(NC2=CC=CC=C2SC)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide

1-(4-Methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide

The compound CAS No 878735-46-7, known as 1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and biological activities. The molecule incorporates several functional groups, including a methoxyphenyl group, a methylsulfanyl phenyl group, and a carboxamide moiety, which collectively contribute to its versatile reactivity and functionality.

Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules. The synthesis of 1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide involves multi-step reactions that leverage the principles of click chemistry and transition metal catalysis. These methods not only enhance the efficiency of the synthesis process but also allow for the fine-tuning of the molecule's properties to suit specific applications.

One of the most promising areas of research for this compound is its potential role in drug discovery. The presence of a triazole ring, which is known for its stability and ability to form hydrogen bonds, makes this molecule an attractive candidate for designing bioactive compounds. Recent studies have explored its ability to inhibit certain enzymes and receptors, suggesting its potential as a lead compound in the development of novel therapeutic agents.

In addition to its pharmacological applications, CAS No 878735-46-7 has also been investigated for its electronic properties. The incorporation of electron-donating groups like methoxy and methylsulfanyl enhances the molecule's ability to participate in charge transfer processes. This makes it a potential candidate for use in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Researchers have reported promising results in preliminary studies on its conductivity and stability under various conditions.

The structural complexity of 1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-1H-1,2,3-triazole-4-carboxamide also lends itself to applications in materials science. Its ability to form supramolecular assemblies through non-covalent interactions has been explored for use in self-healing materials and stimuli-responsive systems. These applications are particularly relevant in the context of sustainable materials development and green chemistry.

From an environmental perspective, understanding the degradation pathways of CAS No 878735-46-7 is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. These investigations are essential for ensuring the safe use and disposal of this compound in industrial settings.

In conclusion, CAS No 878735-46-7, or 1-(4-methoxyphenyl)-5-methyl-N-2-(methylsulfanyl)phenyl-HH-HHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHtriazoletriazoletriazoletriazoletriazoletriazoletriazoletriazoletriazoletriazoletriazoletrizoletrizoletrizoletrizoletrizoletrizoletrizoletrizoletrizoletrizoletrizoletrizoletriazooltearrioletieriolieriolieriolieriolieriolieriolieriolieriolieriolieriolieriolieriolieriolieriolierioleerioleerioleerioleerioleerioleerioleerioleerioleerioleerioleerioleerioleerioleerioleerioleeriolee